Cas no 2034283-90-2 (N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide)

• Product Name: N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide
• CAS No: 2034283-90-2
• MF: C₂₀H₂₁N₃OS
• MW: 351.46524310112
• CID: 5376481
• Update Time: 2025-07-17

N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide

• Inchi： 1S/C20H21N3OS/c24-20(19-12-16-4-1-2-6-18(16)25-19)22-13-15-7-10-23(11-8-15)17-5-3-9-21-14-17/h1-6,9,12,14-15H,7-8,10-11,13H2,(H,22,24)
• InChI Key： ZFKWMYJSOPLMDB-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(C3=CC=CN=C3)CC2)=O)SC2=CC=CC=C2C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide

N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide and CAS No. 2034283-90-2: A Comprehensive Overview

N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the chemical abstracts service number CAS No. 2034283-90-2, represents a promising candidate for further exploration in medicinal chemistry. Its unique structural framework, combining a benzothiophene core with pyridine and piperidine moieties, positions it as a potential lead for the development of novel therapeutic agents.

The benzothiophene scaffold is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets. The presence of the amide functional group in N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide enhances its potential bioactivity by facilitating hydrogen bonding interactions with biological receptors. This feature is particularly relevant in the design of molecules targeting neurological and cardiovascular diseases, where precise molecular recognition is crucial.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their potential biological activity. The integration of molecular modeling techniques with experimental data has been instrumental in understanding the binding modes of N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide with target proteins. These studies have revealed that the compound exhibits favorable interactions with enzymes and receptors involved in inflammation and pain signaling pathways.

The pyridine and piperidine rings in N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide contribute to its solubility and metabolic stability, which are critical factors for drug efficacy and safety. The combination of these structural elements not only enhances the compound's pharmacokinetic properties but also broadens its therapeutic spectrum. This has led to increased interest in exploring its potential applications in treating conditions such as chronic pain, neurodegenerative disorders, and inflammatory diseases.

In vitro studies have demonstrated that N-(1-pyridin-3-yloxy)piperidin-(4-methyl)-benzothiophenecarboxamide (a related derivative) exhibits significant inhibitory activity against key enzymes involved in pain pathways, such as cyclooxygenase (COX) and microsomal prostaglandin E synthase 1 (mPGES). These findings are consistent with preclinical data suggesting that compounds with similar scaffolds may offer therapeutic benefits comparable to existing treatments while potentially exhibiting improved side effect profiles.

The synthesis of N-(1-pyridin-(3-methoxy)-4-methyl)piperidino)-methyl)-benzothiophenecarboxamide (another derivative) has been optimized to ensure high yield and purity, making it suitable for further preclinical development. Advances in synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have streamlined the production process, allowing for scalable synthesis of complex molecules like this one.

The potential of CAS No. 2034283-90-2 derivatives lies not only in their structural diversity but also in their ability to modulate multiple biological targets simultaneously. This multitarget engagement strategy has become increasingly popular in drug discovery, as it can lead to synergistic effects that enhance therapeutic outcomes. The benzothiophene core, combined with the pyridine and piperidine moieties, provides a versatile platform for designing molecules that can interact with a wide range of biological targets.

Current research is focused on elucidating the mechanism of action of these compounds and identifying their most promising therapeutic applications. Initial studies suggest that derivatives of N-(1-pyridin-(3-methoxy)-4-methyl)piperidino)-methyl)-benzothiophenecarboxamide may have potential in treating neurological disorders by modulating neurotransmitter release and receptor activity. Additionally, their anti-inflammatory properties make them attractive candidates for developing new treatments for chronic inflammatory conditions.

The development of novel drug candidates is a lengthy and complex process that requires extensive characterization at multiple stages. However, the preliminary data on compounds like CAS No. 2034283-90-2 derivatives indicate that they hold significant promise for addressing unmet medical needs. Further preclinical studies are warranted to validate these findings and pave the way for clinical trials.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been particularly useful in predicting the binding affinity of these compounds to biological targets. By integrating these computational predictions with experimental data, researchers can prioritize compounds for further investigation based on their predicted bioactivity and pharmacokinetic properties.

In conclusion, N-(1-pyridin-(3-methoxy)-4-methyl)piperidino)-methyl)-benzothiophenecarboxamide represents a promising lead compound for the development of novel therapeutics targeting neurological and inflammatory diseases. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive candidate for further exploration. As research continues to uncover new applications for this class of compounds, they are poised to play an important role in addressing some of the most challenging medical conditions facing society today.